Cas no 1261819-35-5 (2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261819-35-5
• MF: C₁₁H₈BrF₅O₃
• MW: 363.075440406799
• CID: 4988545
• Update Time: 2025-06-14

2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H8BrF5O3/c1-5(12)9(18)7-3-2-6(19-10(13)14)4-8(7)20-11(15,16)17/h2-5,10H,1H3
• InChI Key： FPYPMXRNMBKRPR-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1OC(F)(F)F)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5

Additional information on 2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone (CAS No. 1261819-35-5)

2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone (CAS No. 1261819-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of halogenated aromatic ketones, characterized by the presence of bromo, difluoromethoxy, and trifluoromethoxy functional groups. These moieties contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules. The compound's electron-withdrawing groups enhance its reactivity, enabling precise modifications in multi-step synthetic pathways.

One of the most frequently asked questions about CAS No. 1261819-35-5 revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are often employed to achieve high purity. Additionally, its solubility profile in organic solvents like dichloromethane and acetonitrile makes it versatile for various reaction conditions.

The compound's relevance extends to green chemistry initiatives, where researchers explore catalytic methods to minimize waste during synthesis. With growing interest in sustainable chemistry, 2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone serves as a case study for optimizing atom economy and reducing environmental impact.

Another hot topic is the compound's role in medicinal chemistry. Its structural motifs are found in lead compounds targeting enzyme inhibition and receptor modulation. For instance, the trifluoromethoxy group is known to enhance metabolic stability, a critical factor in drug development. This has led to increased searches for structure-activity relationships (SAR) involving similar derivatives.

From an analytical perspective, CAS No. 1261819-35-5 is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure accurate identification and quantification, addressing common queries about quality control in industrial applications. The compound's spectral data is also a valuable resource for computational chemists developing predictive models.

In summary, 2-Bromo-4'-(difluoromethoxy)-2'-(trifluoromethoxy)propiophenone (CAS No. 1261819-35-5) is a multifaceted compound with broad applicability in modern chemistry. Its combination of halogenation and fluorination patterns aligns with current trends in molecular design, making it a subject of ongoing research and innovation.